(4-chlorophenyl)[6-fluoro-4-(4-isopropylphenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-yl]methanone

• IUPAC Name: (4-chlorophenyl)-[6-fluoro-1,1-dioxo-4-(4-propan-2-ylphenyl)-1λ6,4-benzothiazin-2-yl]methanone
• InChI: InChI=1S/C24H19ClFNO3S/c1-15(2)16-5-10-20(11-6-16)27-14-23(24(28)17-3-7-18(25)8-4-17)31(29,30)22-12-9-19(26)13-21(22)27/h3-15H,1-2H3
• InChI Key: JEEMGPIVBWLCJJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)N2C=C(S(=O)(=O)C3=C2C=C(C=C3)F)C(=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C24H19ClFNO3S
• Molecular Weight: 455.9 g/mol

Description

(4-chlorophenyl)[6-fluoro-4-(4-isopropylphenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-yl]methanone is a useful research compound. Its molecular formula is C24H19ClFNO3S and its molecular weight is 455.93. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Reactivity

• A study detailed the synthesis of (4-chlorophenyl)-(1-oxo-1λ4-benzo[b]thien-2-yl)methanone and explored its reactivity towards sulfur- and oxygen-containing nucleophiles. This work highlights a method for functionalizing 2-acyl-benzo[b]thiophene derivatives, potentially relevant for the synthesis of complex molecules for material science or pharmaceutical research (Pouzet et al., 1998).

Antitubercular Activities

• Another study synthesized a series of compounds related to the query molecule and evaluated their antitubercular activity against Mycobacterium tuberculosis. The study provides a basis for the development of new antitubercular agents, demonstrating the potential of such compounds in addressing tuberculosis, a significant global health challenge (Bisht et al., 2010).

Host-Guest Chemistry

• Research on (4-nitrophenyl- and 4-chlorophenyl)(2-hydroxy-3,3-dimethylindolin-1-yl)methanone compounds serving as clathrate hosts for benzene guests emphasizes the role of edge-to-face interaction between aromatic rings in clathrate formation. This study could have implications for the design of new molecular recognition systems or materials (Eto et al., 2011).

Fluorescence and Photostability Enhancement

• The synthesis of fluorinated benzophenones and their application in enhancing photostability and spectroscopic properties of fluorophores suggests potential uses in developing advanced imaging agents or materials with improved optical properties (Woydziak et al., 2012).